Cas no 145348-77-2 (2,3,4,5-Tetrahydro-1-benzoxepin-5-amine)
145348-77-2 structure
Product Name:2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
CAS No:145348-77-2
MF:C10H13NO
MW:163.216322660446
MDL:MFCD26593834
CID:2161258
PubChem ID:15619698
Update Time:2024-11-02
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
- 2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
- 2,3,4,5-TETRAHYDRO-1-BENZOXEPIN-5-AMINE-HCL
- 2,3,4,5-tetrahydrobenzo[b]oxepin-5-amine
- 1-Benzoxepin-5-amine, 2,3,4,5-tetrahydro-
- QJQARXIEBJBMRM-UHFFFAOYSA-N
- 1336AJ
- EBD3321680
- NE15121
- 5-amino-2,3,4,5-tetrahydro-1-benzoxepine
- VFA34877
- DB-226779
- 145348-77-2
- SB33931
- I10902
- (S)-2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
- SB33932
- CS-0342504
- SB33681
- SCHEMBL1265933
- Z382721416
- SY384777
- AKOS009331219
- EN300-62120
- 1567921-77-0
- MFCD11206491
- MFCD21649048
-
- MDL： MFCD26593834
- Inchi： 1S/C10H13NO/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9H,3,5,7,11H2
- InChI Key： QJQARXIEBJBMRM-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(CCC1)N
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2
- XLogP3: 1.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 69-71 °C
- Boiling Point: 257.1±29.0 °C at 760 mmHg
- Flash Point: 111.5±17.5 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-1g |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-5g |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 5g |
10108.67CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-500mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 500mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-250mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 250mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-100mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 100mg |
1060.05CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R1512-50mg |
2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine |
145348-77-2 | 98% | 50mg |
831.08CNY | 2021-05-07 | |
| Chemenu | CM316591-1g |
2,3,4,5-Tetrahydrobenzo[b]oxepin-5-amine |
145348-77-2 | 95% | 1g |
$439 | 2021-06-17 | |
| Alichem | A019099659-1g |
2,3,4,5-Tetrahydrobenzo[b]oxepin-5-amine |
145348-77-2 | 95% | 1g |
479.40 USD | 2021-06-17 | |
| TRC | T293053-10mg |
2,3,4,5-tetrahydro-1-benzoxepin-5-amine |
145348-77-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T293053-50mg |
2,3,4,5-tetrahydro-1-benzoxepin-5-amine |
145348-77-2 | 50mg |
$ 135.00 | 2022-06-02 |
2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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